Cas no 946742-32-1 (4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine)

• Product Name: 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine
• CAS No: 946742-32-1
• MF: C₁₃H₁₁ClFNO
• MW: 251.683945894241
• MDL: MFCD08687382
• CID: 3045695
• PubChem ID: 26190168
• Update Time: 2025-06-08

4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine
• 4-(2-chloro-5-methylphenoxy)-3-fluoroaniline
• Benzenamine, 4-(2-chloro-5-methylphenoxy)-3-fluoro-
• 946742-32-1
• AKOS005264404

• MDL： MFCD08687382
• Inchi： 1S/C13H11ClFNO/c1-8-2-4-10(14)13(6-8)17-12-5-3-9(16)7-11(12)15/h2-7H,16H2,1H3
• InChI Key： DGOKRJAHTGPMAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OC1C=CC(=CC=1F)N

Computed Properties

• Exact Mass: 251.0513198g/mol
• Monoisotopic Mass: 251.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine

Introduction to 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine (CAS No. 946742-32-1)

4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine, with the CAS number 946742-32-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted and methyl-substituted phenoxy group, as well as a fluorine atom on the phenyl ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine can be represented as follows: C₁₃H₁₂ClFNO. The presence of the chloro and methyl groups on the phenoxy moiety, along with the fluorine atom on the phenyl ring, imparts specific physicochemical properties that are crucial for its biological activity. These properties include enhanced lipophilicity, improved metabolic stability, and optimized binding affinity to target receptors.

In recent years, there has been a growing interest in the use of 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine as a lead compound for the development of new drugs. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine to selectively inhibit the activity of protein kinase C (PKC), a family of enzymes that play a crucial role in cell signaling and proliferation. The researchers found that this compound effectively reduced PKC activity in vitro, leading to decreased cell proliferation and increased apoptosis in cancer cell lines. These findings suggest that 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine could be a promising candidate for further development as an anticancer agent.

Beyond its potential as an anticancer agent, 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. In a study published in the European Journal of Pharmacology, researchers demonstrated that this compound effectively reduced inflammation in animal models of arthritis. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine has also been explored for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. For instance, it has been used as a starting material for the synthesis of novel antiviral agents and neuroprotective compounds.

The synthesis of 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine typically involves multi-step processes that include nucleophilic substitution reactions and aromatic nucleophilic substitution reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. One such method involves the use of transition-metal-catalyzed cross-coupling reactions, which have significantly improved yields and purity levels.

In conclusion, 4-(2-Chloro-5-methylphenoxy)-3-fluorophenylamine (CAS No. 946742-32-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in modern drug discovery efforts.